Cas no 691881-96-6 ((1S)-1-(2,3-difluorophenyl)ethan-1-ol)

(1S)-1-(2,3-difluorophenyl)ethan-1-ol structure
691881-96-6 structure
Product Name:(1S)-1-(2,3-difluorophenyl)ethan-1-ol
CAS No:691881-96-6
MF:C8H8F2O
MW:158.145329475403
CID:973222
PubChem ID:76850591
Update Time:2023-11-27

(1S)-1-(2,3-difluorophenyl)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

    • Benzenemethanol, 2,3-difluoro-alpha-methyl-, (alphaS)- (9CI)
    • (1S)-1-(2,3-Difluorophenyl)ethanol
    • (1S)-1-(2,3-difluorophenyl)ethan-1-ol
    • Inchi: 1S/C8H8F2O/c1-5(11)6-3-2-4-7(9)8(6)10/h2-5,11H,1H3/t5-/m0/s1
    • InChI Key: IWMIWBJLOWDKSQ-YFKPBYRVSA-N
    • SMILES: FC1C(=CC=CC=1[C@H](C)O)F

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 1
  • Complexity: 129
  • Topological Polar Surface Area: 20.2

(1S)-1-(2,3-difluorophenyl)ethan-1-ol Pricemore >>

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Enamine
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Enamine
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